Cas no 854695-95-7 (6-methyloxane-2-carboxylic acid)

6-methyloxane-2-carboxylic acid structure
854695-95-7 structure
Product Name:6-methyloxane-2-carboxylic acid
CAS No:854695-95-7
MF:C7H12O3
MW:144.168382644653
MDL:MFCD19230737
CID:4657397
PubChem ID:55303085
Update Time:2024-03-01

6-methyloxane-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 6-methyloxane-2-carboxylic acid
    • MDL: MFCD19230737
    • Inchi: 1S/C7H12O3/c1-5-3-2-4-6(10-5)7(8)9/h5-6H,2-4H2,1H3,(H,8,9)
    • InChI Key: WFCIGPLIXGCKJT-UHFFFAOYSA-N
    • SMILES: C1(C(O)=O)OC(C)CCC1

Computed Properties

  • Exact Mass: 144.078644241g/mol
  • Monoisotopic Mass: 144.078644241g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 1
  • Complexity: 133
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1
  • Topological Polar Surface Area: 46.5Ų

6-methyloxane-2-carboxylic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-261503-0.05g
6-methyloxane-2-carboxylic acid
854695-95-7 95%
0.05g
$321.0 2024-06-18
Enamine
EN300-261503-0.1g
6-methyloxane-2-carboxylic acid
854695-95-7 95%
0.1g
$478.0 2024-06-18
Enamine
EN300-261503-0.25g
6-methyloxane-2-carboxylic acid
854695-95-7 95%
0.25g
$681.0 2024-06-18
Enamine
EN300-261503-0.5g
6-methyloxane-2-carboxylic acid
854695-95-7 95%
0.5g
$1074.0 2024-06-18
Enamine
EN300-261503-1.0g
6-methyloxane-2-carboxylic acid
854695-95-7 95%
1.0g
$1378.0 2024-06-18
Enamine
EN300-261503-2.5g
6-methyloxane-2-carboxylic acid
854695-95-7 95%
2.5g
$2894.0 2024-06-18
Enamine
EN300-261503-5.0g
6-methyloxane-2-carboxylic acid
854695-95-7 95%
5.0g
$5717.0 2024-06-18
Enamine
EN300-261503-10.0g
6-methyloxane-2-carboxylic acid
854695-95-7 95%
10.0g
$11159.0 2024-06-18
eNovation Chemicals LLC
D565283-500mg
6-methyloxane-2-carboxylic acid
854695-95-7 95%
500mg
$990 2024-08-03
eNovation Chemicals LLC
D565283-1g
6-methyloxane-2-carboxylic acid
854695-95-7 95%
1g
$1450 2024-08-03

6-methyloxane-2-carboxylic acid Related Literature

Recommended suppliers
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Senfeida Chemical Co., Ltd
Hebei Liye chemical Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hebei Liye chemical Co.,Ltd
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nantong Boya Environmental Protection Technology Co., Ltd
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd